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Introduction

Omphalotin A is a cyclic dodecapeptide produced by the fungus Omphalotus olearius. It is a
member of the borosin family of ribosomally synthesized and post-translationally modified
peptides (RiPPs) and is characterized by multiple N-methylations on its peptide backbone. This
structural feature is believed to contribute to its high proteolytic stability and membrane
permeability, making it an interesting scaffold for drug development. The primary and most well-
documented biological activity of Omphalotin A and its derivatives is their potent and selective
nematicidal activity, particularly against the plant-parasitic root-knot nematode Meloidogyne
incognita. This guide provides a comprehensive overview of the known biological activities of
Omphalotin A and its derivatives, with a focus on quantitative data, experimental
methodologies, and the underlying molecular pathways.

Nematicidal Activity

The most significant biological activity of Omphalotin A and its derivatives is their ability to Kill
nematodes. This activity is particularly pronounced against the plant-parasitic nematode
Meloidogyne incognita, a major agricultural pest.

Quantitative Nematicidal Activity Data
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The nematicidal potency of Omphalotin A and several of its natural and recombinant
derivatives has been quantified using LC50 (lethal concentration 50%) values, which represent
the concentration of the compound required to kill 50% of the nematode population within a
specified time.

Target LC50 LD90
Compound . LC50 (pMm) Reference
Organism (vg/mL) (ng/mL)
] Meloidogyne
Omphalotin A . <1.0 - - [1]
Incognita

Meloidogyne 0.57 (after

Omphalotin A . - - [2]
incognita 16h)

Omphalotins Meloidogyne
) . 0.38-3.8 0.5-2.0 2-5 [2]

E-l incognita

o Meloidogyne

Lentinulin A ) . <1.0 - - [1]
Incognita

Dendrothelin Meloidogyne 2]

A incognita

] Caenorhabdit )

Omphalotin A Weakly active - - [3]

is elegans

Note: Direct comparison of values should be made with caution due to potential variations in
experimental conditions between studies.

Structure-Activity Relationships for Nematicidal Activity

Preliminary structure-activity relationship (SAR) studies suggest that the macrocyclic structure
and the presence of N-methylations are crucial for the nematicidal activity of Omphalotin A.
Variations in the amino acid sequence, as seen in the natural derivatives Lentinulin A and
Dendrothelin A, can influence the potency of the nematicidal effect. The oxidatively modified
Omphalotins E-I, which contain a hydroxylated tricyclic tryptophan derivative, also exhibit
strong nematicidal activity, indicating that modifications to the core peptide are tolerated and
can even be beneficial for activity.[2]
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Proposed Mechanism of Nematicidal Action

The precise molecular mechanism of action of Omphalotin A against nematodes is not yet
fully understood. However, the rapid paralysis observed in affected nematodes suggests a
neurotoxic mechanism. It is hypothesized that Omphalotin A may act on neuronal receptors,
such as acetylcholine receptors, leading to disruption of neuromuscular coordination and
subsequent paralysis and death.[4][5][6] The high selectivity for certain parasitic nematodes
over free-living species like Caenorhabditis elegans suggests a specific molecular target that is
either absent or different in the latter.[3]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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